7-Allyloxy-1,2-benzisothiazole

• Molecular Formula: C10H9NOS
• Molecular Weight: 191.25 g/mol
• IUPAC Name: 7-prop-2-enoxy-1,2-benzothiazole
• InChI: InChI=1S/C10H9NOS/c1-2-6-12-9-5-3-4-8-7-11-13-10(8)9/h2-5,7H,1,6H2
• InChI Key: CIWIYKHIKVURIT-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=CC2=C1SN=C2

Description

7-Allyloxy-1,2-benzisothiazole is a useful research compound. Its molecular formula is C10H9NOS and its molecular weight is 191.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.0 g of 7-hydroxy-1,2-benzisothiazole are dissolved in 20 ml of THF, and 460 mg of sodium hydride (60%) are added to the mixture at 0° C. When the evolution of gas has ended, 1 ml of allyl bromide is added dropwise, the reaction mixture is stirred for one day at room temperature. Again, 1 ml of allyl bromide and 40 mg of sodium hydride are added, and the mixture is stirred for 2 days under reflux. The reaction mixture is poured into water, rendered basic using 1 N potassium hydroxide solution and extracted using ethyl acetate. The organic phase is washed with saline, dried over sodium sulfate, filtered and concentrated. Silica gel chromatography with ethyl acetate/hexane (1:5) as mobile phase gives 2.0 g of 7-allyloxy-1,2-benzisothiazole; nD20 =1.6039 .